1,1,2,2-tetrafluoroethane-1-sulfonyl chloride 1,1,2,2-tetrafluoroethane-1-sulfonyl chloride
Brand Name: Vulcanchem
CAS No.: 374-42-5
VCID: VC11525426
InChI: InChI=1S/C2HClF4O2S/c3-10(8,9)2(6,7)1(4)5/h1H
SMILES:
Molecular Formula: C2HClF4O2S
Molecular Weight: 200.54 g/mol

1,1,2,2-tetrafluoroethane-1-sulfonyl chloride

CAS No.: 374-42-5

Cat. No.: VC11525426

Molecular Formula: C2HClF4O2S

Molecular Weight: 200.54 g/mol

Purity: 95

* For research use only. Not for human or veterinary use.

1,1,2,2-tetrafluoroethane-1-sulfonyl chloride - 374-42-5

Specification

CAS No. 374-42-5
Molecular Formula C2HClF4O2S
Molecular Weight 200.54 g/mol
IUPAC Name 1,1,2,2-tetrafluoroethanesulfonyl chloride
Standard InChI InChI=1S/C2HClF4O2S/c3-10(8,9)2(6,7)1(4)5/h1H
Standard InChI Key KNVMLYXDZUGCQJ-UHFFFAOYSA-N
Canonical SMILES C(C(F)(F)S(=O)(=O)Cl)(F)F

Introduction

1,1,2,2-tetrafluoroethane-1-sulfonyl chloride is a chemical compound with the molecular formula C₂HClF₄O₂S. It is a derivative of tetrafluoroethane, featuring a sulfonyl chloride functional group, which makes it highly reactive and versatile in various chemical applications. This compound is particularly noted for its unique combination of fluorine atoms and the sulfonyl chloride group, allowing it to participate in specific chemical reactions that are not possible with other compounds.

Comparison with Similar Compounds

1,1,2,2-tetrafluoroethane-1-sulfonyl chloride shares structural similarities with other fluorinated compounds but is distinct due to its sulfonyl chloride group. A comparison with similar compounds highlights its uniqueness:

Compound NameFormulaUnique Features
1,1-DifluoroethaneC₂H₄F₂Less fluorinated; used as refrigerant
1-Chloro-2-fluoroethaneC₂H₄ClFContains chlorine; different reactivity profile
1,1-Dichloro-2-fluoroethaneC₂H₄Cl₂FMore chlorinated; used in industrial applications
1,1-DifluoropropaneC₃H₆F₂Three carbon atoms; different boiling point

Research Findings and Future Directions

Research on 1,1,2,2-tetrafluoroethane-1-sulfonyl chloride is limited, but its potential applications in organic synthesis and materials science are significant. Future studies should focus on developing efficient synthesis methods and exploring its reactivity in various chemical reactions.

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